molecular formula C11H7ClN2O B4487364 2-(6-Chloroquinolin-4-yl)oxyacetonitrile

2-(6-Chloroquinolin-4-yl)oxyacetonitrile

Cat. No.: B4487364
M. Wt: 218.64 g/mol
InChI Key: SJUSFJRXADDZIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(6-Chloroquinolin-4-yl)oxyacetonitrile is a quinoline-based organic compound characterized by a chlorinated quinoline core linked to an acetonitrile moiety via an ether oxygen atom. The quinoline scaffold, a bicyclic structure comprising a benzene ring fused to a pyridine ring, is substituted with a chlorine atom at position 6 and an oxyacetonitrile group at position 3.

Properties

IUPAC Name

2-(6-chloroquinolin-4-yl)oxyacetonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H7ClN2O/c12-8-1-2-10-9(7-8)11(3-5-14-10)15-6-4-13/h1-3,5,7H,6H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SJUSFJRXADDZIV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NC=CC(=C2C=C1Cl)OCC#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H7ClN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

218.64 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-Chloroquinolin-4-yl)oxyacetonitrile typically involves the reaction of 6-chloroquinoline with chloroacetonitrile in the presence of a base. The reaction is carried out under reflux conditions to facilitate the formation of the desired product. The general reaction scheme is as follows:

    Starting Materials: 6-chloroquinoline and chloroacetonitrile.

    Reagents: A base such as sodium hydroxide or potassium carbonate.

    Conditions: Reflux in an appropriate solvent like ethanol or acetonitrile.

Industrial Production Methods

Industrial production of 2-(6-Chloroquinolin-4-yl)oxyacetonitrile may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

2-(6-Chloroquinolin-4-yl)oxyacetonitrile can undergo various chemical reactions, including:

    Nucleophilic Substitution: The chloro group on the quinoline ring can be substituted by nucleophiles such as amines or thiols.

    Oxidation: The compound can be oxidized to form quinoline N-oxides.

    Reduction: Reduction reactions can convert the nitrile group to primary amines.

Common Reagents and Conditions

    Nucleophilic Substitution: Reagents like sodium azide or thiourea in polar solvents.

    Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

    Reduction: Reducing agents like lithium aluminum hydride or catalytic hydrogenation.

Major Products Formed

    Nucleophilic Substitution: Formation of substituted quinoline derivatives.

    Oxidation: Formation of quinoline N-oxides.

    Reduction: Formation of primary amines.

Mechanism of Action

The mechanism of action of 2-(6-Chloroquinolin-4-yl)oxyacetonitrile is not fully understood but is believed to involve interaction with specific molecular targets in pathogens. The compound may inhibit key enzymes or disrupt cellular processes, leading to the death of the microorganism. Further studies are needed to elucidate the exact pathways and molecular targets involved.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound 2-(6-chloro-4-phenylquinazolin-2-yl)sulfanylacetonitrile (CAS: 708289-58-1) serves as a relevant comparator. Below is a systematic comparison:

Property 2-(6-Chloroquinolin-4-yl)oxyacetonitrile 2-(6-Chloro-4-phenylquinazolin-2-yl)sulfanylacetonitrile
Core Heterocycle Quinoline (C₉H₆N) Quinazoline (C₈H₅N₂)
Substituents -Cl at position 6; -OCH₂CN at position 4 -Cl at position 6; -SCH₂CN at position 2; -Ph at position 4
Molecular Formula C₁₁H₆ClN₂O C₁₆H₁₀ClN₃S
Functional Groups Ether, nitrile Thioether, nitrile, phenyl

Key Differences and Implications

Heterocyclic Core: Quinoline (one nitrogen) vs. Substitution Patterns: The phenyl group at position 4 in the quinazoline derivative increases lipophilicity, which could enhance membrane permeability compared to the quinoline analog.

Functional Group Variations :

  • Ether (O-linked) vs. Thioether (S-linked) : The thioether group in the comparator compound introduces sulfur, which is more polarizable than oxygen. This may alter reactivity (e.g., susceptibility to oxidation) and electronic properties (e.g., resonance effects).
  • Nitrile Group : Both compounds retain the nitrile moiety, which is often leveraged in medicinal chemistry for its metabolic stability and hydrogen-bond acceptor capacity.

Synthetic Accessibility: The quinoline-based compound may be synthesized via nucleophilic aromatic substitution or Ullmann-type coupling, whereas the quinazoline derivative likely requires cyclocondensation of anthranilic acid derivatives with thioureas or similar sulfur-containing reagents.

Limitations and Recommendations

The provided evidence focuses on a structurally distinct quinazoline derivative, limiting direct comparisons of pharmacological or physicochemical data for 2-(6-Chloroquinolin-4-yl)oxyacetonitrile. Further studies should explore:

  • Experimental data (e.g., melting point, logP, IC₅₀ values).
  • Synthetic routes and scalability for industrial applications.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(6-Chloroquinolin-4-yl)oxyacetonitrile
Reactant of Route 2
Reactant of Route 2
2-(6-Chloroquinolin-4-yl)oxyacetonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.